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Compound of Interest

Compound Name: 2-Bromo-8-methoxyquinoline

Cat. No.: B1283758 Get Quote

An In-depth Technical Guide on the Hazards and Safety Precautions for 2-Bromo-8-
methoxyquinoline

For Research Use Only. Not for use in diagnostic procedures.

This document provides a comprehensive overview of the known hazards and recommended

safety precautions for the handling and use of 2-Bromo-8-methoxyquinoline. This technical

guide is intended for researchers, scientists, and professionals in drug development and other

relevant scientific fields.

Chemical Identification and Physical Properties
2-Bromo-8-methoxyquinoline is a halogenated derivative of quinoline. The quinoline scaffold

is a key feature in many biologically active compounds.[1] While specific data for this

compound is limited, the following table summarizes its known physical and chemical

properties.
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Property Value Source

Molecular Formula C₁₀H₈BrNO [2]

Molecular Weight 238.08 g/mol [2][3]

CAS Number 199871-96-0 N/A

Physical Form Solid [2]

Appearance Yellow to white solid [2]

Melting Point Not available [2]

Boiling Point Not available [2]

Solubility Not available [2]

Hazard Identification and Classification
Based on data for structurally similar compounds, 2-Bromo-8-methoxyquinoline should be

handled as a hazardous substance. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides the following hazard identification for similar brominated

quinolines.[4]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)
Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Warning
H335: May cause

respiratory irritation

It is important to note that some quinoline derivatives are classified as toxic if swallowed and

may have the potential for long-term adverse effects on aquatic life.[5][6]
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First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure. Always have a safety data

sheet (SDS) available for medical personnel.[4][5]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[4][8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][7] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[4][8] Call a physician or

poison control center immediately.[5]

Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][8]

Avoid contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling.[4][8]
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Do not eat, drink, or smoke when using this product.[9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Store locked up.[4][8]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 2-Bromo-8-
methoxyquinoline.

Protection Type Recommended Equipment

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield (EN 166 or NIOSH approved).[10]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber) and protective clothing to

prevent skin contact.[10]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge (NIOSH or EN 149

approved).[10]

Accidental Release and Firefighting Measures
Accidental Release:

Ensure adequate ventilation and wear appropriate personal protective equipment.[4]

Prevent the material from entering drains or waterways.[4][10]

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating

dust.[5][12]
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For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a chemical

waste container.[4]

Firefighting:

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[4][10]

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

During a fire, irritating and highly toxic gases may be generated by thermal decomposition,

including carbon oxides, nitrogen oxides, and hydrogen bromide.[4]

Toxicological Information
While specific toxicological data for 2-Bromo-8-methoxyquinoline is not readily available,

studies on related brominated quinoline derivatives have shown potential for biological activity,

including anticancer effects.[13][14] The quinoline structure itself is associated with various

toxicological endpoints, and some derivatives are considered potentially carcinogenic or

mutagenic.[6][15] The introduction of a bromine atom can influence the compound's reactivity

and biological interactions.[16]

Experimental Protocols and Workflows
Standard Handling Protocol for 2-Bromo-8-
methoxyquinoline
This protocol outlines the essential steps for safely handling 2-Bromo-8-methoxyquinoline in

a laboratory setting.

Preparation:

Review the Safety Data Sheet (SDS) before starting any work.

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.
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Don the required Personal Protective Equipment (PPE): lab coat, safety goggles, and

chemical-resistant gloves.

Handling:

Conduct all manipulations of the compound within the chemical fume hood.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Use appropriate tools (spatulas, etc.) to handle the solid material.

Post-Handling:

Clean the work area thoroughly after use.

Properly dispose of any contaminated materials in designated hazardous waste

containers.

Remove PPE and wash hands thoroughly with soap and water.

Emergency Response Workflow
This workflow provides a logical sequence of actions in the event of an accidental exposure.
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Yes
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End

Click to download full resolution via product page

Caption: A workflow for emergency response to accidental exposure.
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Signaling Pathways and Logical Relationships
While specific signaling pathways for 2-Bromo-8-methoxyquinoline are not well-documented,

the general principle of hazard communication follows a standardized logical flow as mandated

by GHS.

Hazard Identification

Hazard Communication

Label Elements

2-Bromo-8-methoxyquinoline
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(e.g., Skin Irritant)

Safety Data Sheet (SDS) Product Label

Pictogram
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Signal Word
('Warning')

Hazard Statements
(H315, H319, H335)

Precautionary Statements

Click to download full resolution via product page

Caption: Logical flow of GHS hazard communication for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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